4-(2-aminoethyl)heptane hydrochloride
Overview
Description
4-(2-aminoethyl)heptane hydrochloride is a derivative of the amino acid L-phenylalanine, which is found naturally in the human body. It is a white crystalline solid with a melting point of 110°C and a solubility of 0.2g/mL in water. This compound has a variety of applications, ranging from its use as a reagent for the synthesis of other compounds to its use in scientific research.
Scientific Research Applications
4-(2-aminoethyl)heptane hydrochloride is widely used in scientific research due to its ability to facilitate the synthesis of other compounds. It is commonly used as a reagent for the synthesis of peptides, polypeptides, and other compounds. Additionally, this compound is used in the synthesis of drugs, such as the antifungal drug fluconazole, and is used in the production of fluorescent dyes.
Mechanism of Action
The mechanism of action of 4-(2-aminoethyl)heptane hydrochloride is not completely understood. However, it is believed that it acts as a proton acceptor and can be used to catalyze the formation of peptide bonds between amino acids. Additionally, it is believed that this compound can act as a chelating agent, which can help to stabilize and protect proteins from degradation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not completely understood. However, it is believed that this compound can act as a proton acceptor and can be used to catalyze the formation of peptide bonds between amino acids. Additionally, it is believed that this compound can act as a chelating agent, which can help to stabilize and protect proteins from degradation.
Advantages and Limitations for Lab Experiments
The major advantage of using 4-(2-aminoethyl)heptane hydrochloride in lab experiments is its ability to facilitate the synthesis of other compounds. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in lab experiments. For example, it can be toxic in high concentrations and can cause irritation to the skin, eyes, and respiratory tract. Additionally, it can be difficult to obtain in large quantities, which can limit its use in large-scale experiments.
Future Directions
There are a number of potential future directions for 4-(2-aminoethyl)heptane hydrochloride. First, further research is needed to better understand the biochemical and physiological effects of this compound. Additionally, research could be conducted to explore the potential uses of this compound in drug development and the synthesis of other compounds. Finally, research could be conducted to explore the potential use of this compound in the production of fluorescent dyes.
Synthesis Methods
4-(2-aminoethyl)heptane hydrochloride can be synthesized through a multi-step process that involves the reaction of L-phenylalanine with ethyl bromide, followed by the reaction of the product with hydrochloric acid. The first step of the reaction involves the reaction of L-phenylalanine with ethyl bromide in a solvent, such as dimethylformamide, to produce 4-(2-aminoethyl)heptane bromide. The second step involves the reaction of 4-(2-aminoethyl)heptane bromide with hydrochloric acid to produce this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-aminoethyl)heptane hydrochloride involves the reaction of 1-bromoheptane with ethylenediamine followed by hydrochloric acid treatment.", "Starting Materials": [ "1-bromoheptane", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "1. 1-bromoheptane is reacted with ethylenediamine in the presence of a solvent such as ethanol or methanol.", "2. The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "3. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of 4-(2-aminoethyl)heptane.", "4. The product is then purified by recrystallization or other suitable methods." ] } | |
| 2694734-72-8 | |
Molecular Formula |
C9H22ClN |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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